3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan

• IUPAC Name: (3E)-3-benzylidene-5-(3,4-dimethoxyphenyl)furan
• InChI: InChI=1S/C19H18O3/c1-20-17-9-8-16(12-19(17)21-2)18-11-15(13-22-18)10-14-6-4-3-5-7-14/h3-12H,13H2,1-2H3/b15-10+
• InChI Key: AHQUFXOUKKABGF-XNTDXEJSSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC3=CC=CC=C3)CO2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=C/C(=C\C3=CC=CC=C3)/CO2)OC
• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol

Description

3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan, also known as 3-benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan, is a compound that has been studied extensively as a potential therapeutic agent. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, anti-cancer, and anti-microbial activities. It has also been studied for its potential applications in drug delivery systems and as a potential therapeutic agent.

Scientific Research Applications

Chemical Reactions and Properties

• Thermal and Photochemical Reactions : A study by Hastings, Heller, and Salisbury (1975) explored the thermal and photochemical reactions of similar benzylidene-dihydro-furan compounds. Their work demonstrated the potential of these compounds in understanding complex chemical reactions and processes (Hastings, Heller, & Salisbury, 1975).

• Synthesis and Structural Analysis : Moorthy et al. (2017) conducted a study on the synthesis and antifungal evaluation of Schiff bases derived from similar compounds. This highlights the significance of these compounds in synthesizing new chemical entities with potential biological activities (Moorthy et al., 2017).

• Oxidation Studies : Adam and Sauter (1992) investigated the oxidation of 8-methoxypsoralen, which is structurally related to 3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan. Their findings contribute to the understanding of the chemical behavior of such compounds under oxidative conditions (Adam & Sauter, 1992).

• Furan Derivative Reactions : Jones (1972) examined the reaction of phthalimidonitrene with furans, which relates to the reactivity of furan-containing compounds like 3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan in certain chemical environments (Jones, 1972).

Biological Activity and Applications

• Antifungal Activity : The study by Moorthy et al. (2017) also sheds light on the antifungal properties of compounds structurally similar to 3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan, providing insights into potential applications in antifungal therapies (Moorthy et al., 2017).

• Pharmacokinetic Prediction and Pharmacophore Analysis : The same study also included in silico pharmacokinetic predictions and pharmacophore analysis, which are crucial for understanding the drug-likeness and biological activity of such compounds (Moorthy et al., 2017).

• Synthesis of Novel Compounds : Kotake et al. (1977) described a method for preparing 3-substituted furans, which could be applicable for synthesizing derivatives of 3-Benzylidene-5-(3,4-dimethoxy-phenyl)-2,3-dihydro-furan (Kotake, Inomata, Aoyama, & Kinoshita, 1977).